Sulfolane
Sulfolane
Sulfolane is widely used in combination with diisopropanolamine in the sulfinol process of removal of toxic levels of hydrogen sulfide and carbonyl sulfide from raw natural gas condensate. It is also used as an industrial solvent for photographic chemicals, polymer, and petrochemical industries.
Sulfolane is an aprotic polar solvent, used in the separation of aromatic hydrocarbons from aliphatic hydrocarbons.
Sulfolane is a colorless oily liquid with a weak oily odor. Solidifies (freezing point is 79° F) and sinks on first contact with water, then mixes with water. (USCG, 1999)
Sulfolane is a member of the class of tetrahydrothiophenes that is tetrahydrothiophene in which the sulfur has been oxidised to give the corresponding sulfone. A colourless, high-boiling (285℃) liquid that is miscible with both water and hydrocarbons, it is used as an industrial solvent, particularly for the purification of hydrocarbon mixtures by liquid-vapour extraction. It has a role as a polar aprotic solvent. It is a sulfone and a member of tetrahydrothiophenes. It derives from a hydride of a tetrahydrothiophene.
Sulfolane is an aprotic polar solvent, used in the separation of aromatic hydrocarbons from aliphatic hydrocarbons.
Sulfolane is a colorless oily liquid with a weak oily odor. Solidifies (freezing point is 79° F) and sinks on first contact with water, then mixes with water. (USCG, 1999)
Sulfolane is a member of the class of tetrahydrothiophenes that is tetrahydrothiophene in which the sulfur has been oxidised to give the corresponding sulfone. A colourless, high-boiling (285℃) liquid that is miscible with both water and hydrocarbons, it is used as an industrial solvent, particularly for the purification of hydrocarbon mixtures by liquid-vapour extraction. It has a role as a polar aprotic solvent. It is a sulfone and a member of tetrahydrothiophenes. It derives from a hydride of a tetrahydrothiophene.
Brand Name:
Vulcanchem
CAS No.:
126-33-0
VCID:
VC21198603
InChI:
InChI=1S/C4H8O2S/c5-7(6)3-1-2-4-7/h1-4H2
SMILES:
C1CCS(=O)(=O)C1
Molecular Formula:
C4H8O2S
Molecular Weight:
120.17 g/mol
Sulfolane
CAS No.: 126-33-0
Cat. No.: VC21198603
Molecular Formula: C4H8O2S
Molecular Weight: 120.17 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Sulfolane is widely used in combination with diisopropanolamine in the sulfinol process of removal of toxic levels of hydrogen sulfide and carbonyl sulfide from raw natural gas condensate. It is also used as an industrial solvent for photographic chemicals, polymer, and petrochemical industries. Sulfolane is an aprotic polar solvent, used in the separation of aromatic hydrocarbons from aliphatic hydrocarbons. Sulfolane is a colorless oily liquid with a weak oily odor. Solidifies (freezing point is 79° F) and sinks on first contact with water, then mixes with water. (USCG, 1999) Sulfolane is a member of the class of tetrahydrothiophenes that is tetrahydrothiophene in which the sulfur has been oxidised to give the corresponding sulfone. A colourless, high-boiling (285℃) liquid that is miscible with both water and hydrocarbons, it is used as an industrial solvent, particularly for the purification of hydrocarbon mixtures by liquid-vapour extraction. It has a role as a polar aprotic solvent. It is a sulfone and a member of tetrahydrothiophenes. It derives from a hydride of a tetrahydrothiophene. |
|---|---|
| CAS No. | 126-33-0 |
| Molecular Formula | C4H8O2S |
| Molecular Weight | 120.17 g/mol |
| IUPAC Name | thiolane 1,1-dioxide |
| Standard InChI | InChI=1S/C4H8O2S/c5-7(6)3-1-2-4-7/h1-4H2 |
| Standard InChI Key | HXJUTPCZVOIRIF-UHFFFAOYSA-N |
| SMILES | C1CCS(=O)(=O)C1 |
| Canonical SMILES | C1CCS(=O)(=O)C1 |
| Boiling Point | 545 °F at 760 mm Hg (USCG, 1999) 285.0 °C 285 °C |
| Colorform | White or creamy white, crystalline powde |
| Flash Point | 330 °F (USCG, 1999) 177 °C (350 °F) (OPEN CUP) |
| Melting Point | 79 °F (USCG, 1999) 27.6 °C 27.4-27.8 °C |
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